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Compound of Interest

Compound Name: SU-4942

Cat. No.: B15572885

Abstract

SU-4942, with the chemical name 3-(4-Bromobenzylidene)-1,3-dihydroindol-2-one, is a small
molecule inhibitor targeting tyrosine kinase signaling pathways. It has demonstrated potential
as an antineoplastic agent by modulating key cellular processes such as cell proliferation,
survival, and angiogenesis. This technical guide provides a comprehensive overview of the
chemical structure, properties, and biological activities of SU-4942. It includes detailed, albeit
illustrative, experimental protocols for its synthesis and biological evaluation, and presents
hypothetical quantitative data to serve as a practical reference for researchers in the fields of
oncology and drug discovery.

Chemical Structure and Properties

SU-4942 is an indolin-2-one derivative characterized by a bromobenzylidene moiety at the 3-
position. This structural motif is common among synthetic tyrosine kinase inhibitors.

Table 1: Physicochemical Properties of SU-4942
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Property Value Reference

3-(4-Bromobenzylidene)-1,3-
IUPAC Name ) ) [1]
dihydroindol-2-one

Synonyms SU 4942, SU4942 [1]
CAS Number 76086-99-2 [1]
Chemical Formula C1s5H10BrNO [1]
Molecular Weight 300.16 g/mol [1]
Appearance Yellow solid powder [1]
Purity >98% (typical) [1]
Solubility Soluble in DMSO N/A
Storage Store at -20°C for long-term 1]

storage.

Mechanism of Action and Signaling Pathway

SU-4942 functions as a modulator of tyrosine kinase signaling. It is known to inhibit the
aberrant phosphorylation of both receptor and non-receptor tyrosine kinases.[1] This inhibitory
action disrupts downstream signaling cascades, primarily the MAPK/ERK and PI3K/AKT
pathways, which are crucial for tumor cell proliferation, survival, and angiogenesis.[1] By
blocking these pathways, SU-4942 can induce apoptosis and suppress tumor growth.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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